1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C25H21FN2O3S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: (5E)-1-(2-fluorophenyl)-5-[[4-(2-methylpropoxy)naphthalen-1-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C25H21FN2O3S/c1-15(2)14-31-22-12-11-16(17-7-3-4-8-18(17)22)13-19-23(29)27-25(32)28(24(19)30)21-10-6-5-9-20(21)26/h3-13,15H,14H2,1-2H3,(H,27,29,32)/b19-13+
• InChI Key: HZOBDRWPYAWISP-CPNJWEJPSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C2=CC=CC=C21)/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F
• SMILES: CC(C)COC1=CC=C(C2=CC=CC=C21)C=C3C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F

Description

1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as FIT-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a member of the pyrimidinedione family and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not yet fully understood. However, studies have suggested that this compound may exert its anti-cancer activity through the inhibition of the Akt/mTOR signaling pathway, which is a key pathway involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has also been found to exhibit other biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of bacteria and fungi, as well as exhibit anti-inflammatory activity. This compound has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is its high potency and selectivity against cancer cells. This makes it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of interest is the identification of the specific molecular targets of this compound, which could provide insights into its mechanism of action and potential applications in the treatment of other diseases. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in vivo, in order to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be accomplished through a multi-step process that involves the reaction of 2-fluorobenzaldehyde with 4-isobutoxy-1-naphthylamine, followed by the addition of thiourea and acetic acid. The resulting product is then purified through recrystallization to obtain this compound in high yield and purity.

Scientific Research Applications

1-(2-fluorophenyl)-5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One of the most promising applications of this compound is its use as an anti-cancer agent. Studies have shown that this compound exhibits potent anti-cancer activity against a variety of cancer cell lines, including lung, breast, and colon cancer.